Cas no 2171766-25-7 (3'-ethyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholine)

3'-Ethyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholine] is a structurally complex heterocyclic compound featuring a fused spirocyclic framework combining morpholine and 8-azabicyclo[3.2.1]octane moieties. This unique architecture imparts rigidity and stereochemical control, making it valuable in medicinal chemistry and pharmaceutical research. The ethyl substitution at the 3'-position enhances lipophilicity, potentially improving membrane permeability in bioactive molecules. Its spirocyclic design reduces conformational flexibility, aiding in the development of selective receptor ligands or enzyme inhibitors. The compound’s dual heterocyclic system offers versatile synthetic handles for further functionalization, enabling tailored modifications for drug discovery applications. Its stability and well-defined stereochemistry make it a promising intermediate for the design of novel therapeutics.
3'-ethyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholine structure
2171766-25-7 structure
Product Name:3'-ethyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholine
CAS No:2171766-25-7
MF:C12H22N2O
MW:210.315883159637
CID:5949322
PubChem ID:165597920
Update Time:2025-11-01

3'-ethyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholine Chemical and Physical Properties

Names and Identifiers

    • 3'-ethyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholine
    • 2171766-25-7
    • 3'-ethyl-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholine]
    • EN300-1638724
    • Inchi: 1S/C12H22N2O/c1-2-11-12(15-6-5-13-11)7-9-3-4-10(8-12)14-9/h9-11,13-14H,2-8H2,1H3
    • InChI Key: CFXICCQICCNDBZ-UHFFFAOYSA-N
    • SMILES: O1CCNC(CC)C21CC1CCC(C2)N1

Computed Properties

  • Exact Mass: 210.173213330g/mol
  • Monoisotopic Mass: 210.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 33.3Ų

3'-ethyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholine Pricemore >>

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Additional information on 3'-ethyl-8-azaspirobicyclo3.2.1octane-3,2'-morpholine

Introduction to 3'-ethyl-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine (CAS No. 2171766-25-7)

3'-ethyl-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine, with the CAS number 2171766-25-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of spirocyclic amines, which are known for their unique structural features and potential biological activities. The spirocyclic scaffold provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of the molecule towards specific biological targets.

The chemical structure of 3'-ethyl-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine consists of a spirocyclic ring system fused with a morpholine moiety. The presence of the ethyl group at the 3' position and the azaspiro ring system imparts unique physicochemical properties to the molecule, making it an attractive candidate for various pharmaceutical applications. Recent studies have highlighted the potential of this compound in modulating key biological pathways involved in diseases such as neurodegenerative disorders, cancer, and inflammatory conditions.

In terms of its synthesis, 3'-ethyl-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine can be prepared through a multi-step process involving the formation of the spirocyclic core followed by functional group modifications. The synthesis typically starts with the formation of a spirocyclic intermediate, which is then subjected to further reactions to introduce the ethyl group and morpholine moiety. The synthetic route is designed to optimize yield and purity while minimizing potential side reactions.

The pharmacological profile of 3'-ethyl-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine has been extensively studied in both in vitro and in vivo models. Preclinical studies have demonstrated that this compound exhibits potent activity against various targets, including G protein-coupled receptors (GPCRs), ion channels, and enzymes involved in signal transduction pathways. For instance, it has been shown to act as a selective agonist or antagonist for specific GPCRs, which can modulate cellular responses such as calcium signaling and gene expression.

In addition to its potential therapeutic applications, 3'-ethyl-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine has also been investigated for its use as a research tool in understanding complex biological processes. Its ability to selectively interact with specific targets makes it a valuable probe for studying receptor-ligand interactions and signaling pathways in cellular systems.

The safety profile of 3'-ethyl-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine has been evaluated through extensive toxicity studies in animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or physiological functions. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The development of 3'-ethyl-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine as a potential therapeutic agent is currently underway by several pharmaceutical companies and academic research groups. Ongoing clinical trials are aimed at evaluating its efficacy in treating various diseases, including neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, as well as inflammatory conditions like rheumatoid arthritis.

In conclusion, 3'-ethyl-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine (CAS No. 2171766-25-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation.

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